Cas no 1806016-08-9 (3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806016-08-9
• MF: C₈H₃ClF₇NO
• MW: 297.557345628738
• CID: 4830224
• Update Time: 2025-10-19

3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3ClF7NO/c9-1-3-5(18-8(14,15)16)4(10)2-17-6(3)7(11,12)13/h2H,1H2
• InChI Key： OLBHFUCBIWABBQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=CN=C1C(F)(F)F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806016-08-9)

3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1806016-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatility in drug design and development. The presence of multiple fluorinated and chlorinated substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural configuration of 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine encompasses a pyridine core substituted with a chloromethyl group at the 3-position, a fluoro atom at the 5-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 2-position. This specific arrangement of functional groups enhances its reactivity and potential utility in various synthetic pathways. The compound's high degree of fluorination is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, the demand for fluorinated pyridines has surged due to their demonstrated role in enhancing drug properties. For instance, studies have shown that fluorine substitution can modulate electronic effects, lipophilicity, and metabolic degradation pathways, thereby optimizing drug candidates for therapeutic applications. The compound's chloromethyl functionality further extends its synthetic utility, allowing for further derivatization through nucleophilic addition reactions. This makes it a promising building block for constructing more complex molecular architectures.

One of the most compelling aspects of 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For example, pyridine derivatives have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The combination of fluorine and chloro substituents may enhance binding interactions with biological targets, leading to more potent and selective drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies suggest that compounds with similar structural motifs can exhibit improved solubility and cell membrane permeability, critical factors for oral bioavailability. The presence of multiple electronegative fluorine atoms can also influence hydrogen bonding patterns, potentially enhancing receptor binding affinity. These insights have guided synthetic chemists in optimizing analogs of 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine for improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is prepared by functionalizing a pyridine scaffold through electrophilic aromatic substitution or nucleophilic addition reactions. The introduction of fluorine atoms often necessitates specialized reagents or catalytic systems to achieve high regioselectivity. Given its complexity, researchers have been investigating greener synthetic routes to minimize waste and improve yields. These efforts align with broader trends in sustainable chemistry aimed at reducing environmental impact without compromising efficiency.

From a medicinal chemistry perspective, the versatility of 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine lies in its ability to serve as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying substituent groups or exploring different reaction pathways, chemists can generate libraries of derivatives with tailored properties. Such explorations have led to several patents and publications detailing novel compounds with therapeutic potential. The compound's unique combination of electron-withdrawing and electron-donating groups makes it particularly amenable to such explorations.

The role of fluorinated heterocycles in modern drug discovery cannot be overstated. Pyridines featuring fluoro substituents are among the most studied classes of molecules due to their broad spectrum of biological activities. For instance, fluoro-pyridines have been incorporated into antiviral agents, antipsychotics, and anti-inflammatory drugs. The specific arrangement seen in 3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exemplifies how strategic functionalization can unlock new opportunities for therapeutic intervention.

In conclusion,3-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806016-08-9) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and unique substituent pattern make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As computational methods and synthetic techniques continue to evolve, researchers will undoubtedly uncover new applications for this versatile building block, further solidifying its importance in medicinal chemistry.